Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

• Product Name: 2,3-Dimethyl-4-nitro-benzonitrile
• CAS No: 52962-97-7
• Molecular Formula: C₉H₈N₂O₂
• Molecular Weight: 176.17200
• CID: 1584658
• PubChem ID: 22933766

2,3-Dimethyl-4-nitro-benzonitrile Properties

Names and Identifiers

• 2,3-dimethyl-4-nitrobenzonitrile
• 2,3-Dimethyl-4-nitro-benzonitrile
• 4-Nitro-2,3-dimethyl-benzonitril
• DB-071616
• 52962-97-7
• DTXSID20629070
• UCGNNMMSNHKPDW-UHFFFAOYSA-N
• SCHEMBL5418172

• InChIKey： UCGNNMMSNHKPDW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
• SMILES： CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 176.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 2.60648
• PSA: 69.61000